Cas no 2228271-83-6 (5-(azidomethyl)-2-methoxy-1,3-dimethylbenzene)

• Product Name: 5-(azidomethyl)-2-methoxy-1,3-dimethylbenzene
• CAS No: 2228271-83-6
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 6290652
• PubChem ID: 150120688
• Update Time: 2025-06-22

5-(azidomethyl)-2-methoxy-1,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 5-(azidomethyl)-2-methoxy-1,3-dimethylbenzene
• 2228271-83-6
• EN300-1735552

• Inchi： 1S/C10H13N3O/c1-7-4-9(6-12-13-11)5-8(2)10(7)14-3/h4-5H,6H2,1-3H3
• InChI Key： DZEPORVBGVUBDJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(CN=[N+]=[N-])=CC=1C

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-(azidomethyl)-2-methoxy-1,3-dimethylbenzene

Recent Advances in the Application of 5-(Azidomethyl)-2-methoxy-1,3-dimethylbenzene (CAS: 2228271-83-6) in Chemical Biology and Pharmaceutical Research

The compound 5-(azidomethyl)-2-methoxy-1,3-dimethylbenzene (CAS: 2228271-83-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This aromatic azide derivative serves as a critical building block in click chemistry, enabling the synthesis of complex biomolecules and drug candidates. Recent studies have highlighted its role in bioorthogonal reactions, where it facilitates selective labeling and conjugation of biomolecules without interfering with native biological processes.

One of the most notable applications of 5-(azidomethyl)-2-methoxy-1,3-dimethylbenzene is in the development of targeted drug delivery systems. Researchers have exploited its azide functional group for site-specific modifications of nanoparticles and antibodies, enhancing the precision and efficacy of therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful conjugation of this compound with monoclonal antibodies, resulting in improved tumor-targeting capabilities and reduced off-target effects in preclinical models.

In addition to its utility in drug delivery, this compound has been employed in proteomics and glycomics research. Its ability to participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions makes it an invaluable tool for labeling and identifying post-translational modifications. A recent publication in Angewandte Chemie detailed the use of 5-(azidomethyl)-2-methoxy-1,3-dimethylbenzene as a probe for mapping protein-protein interactions in live cells, providing insights into cellular signaling pathways.

From a synthetic chemistry perspective, the stability and reactivity of 5-(azidomethyl)-2-methoxy-1,3-dimethylbenzene have been optimized for large-scale production. Advances in catalytic systems and reaction conditions have enabled high-yield synthesis with minimal byproducts, as reported in a 2024 study by Organic Process Research & Development. These improvements are critical for meeting the growing demand for this compound in both academic and industrial settings.

Looking ahead, the potential applications of 5-(azidomethyl)-2-methoxy-1,3-dimethylbenzene are expected to expand further. Ongoing research is exploring its use in the development of next-generation bioconjugates and smart materials. For example, preliminary data from a collaborative study between MIT and Pfizer suggest that this compound could play a pivotal role in creating stimuli-responsive drug carriers that release payloads in response to specific biological triggers.

In conclusion, 5-(azidomethyl)-2-methoxy-1,3-dimethylbenzene (CAS: 2228271-83-6) represents a versatile and highly valuable tool in modern chemical biology and pharmaceutical research. Its applications span from drug delivery and proteomics to synthetic chemistry, underscoring its importance in advancing both fundamental science and therapeutic innovation. Future studies will likely uncover even more innovative uses for this compound, solidifying its position as a cornerstone of interdisciplinary research.